Cas no 170737-54-9 (Benzyl 6-bromo-2-naphthoate)

• Product Name: Benzyl 6-bromo-2-naphthoate
• CAS No: 170737-54-9
• MF: C₁₈H₁₃BrO₂
• MW: 341.198624372482
• MDL: MFCD07626328
• CID: 3151638
• PubChem ID: 17352624
• Update Time: 2025-05-20

Benzyl 6-bromo-2-naphthoate Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-naphthalene-2-carboxylic acid benzyl ester
• benzyl 6-bromo-2-naphthoate
• LS-08248
• 2-naphthalenecarboxylic acid, 6-bromo-, phenylmethyl ester
• ALBB-024859
• 170737-54-9
• Phenylmethyl 6-bromo-2-naphthalenecarboxylate
• MFCD07626328
• benzyl6-bromo-2-naphthoate
• H34822
• DTXSID201251480
• AKOS003368620
• CS-0324208
• benzyl 6-bromonaphthalene-2-carboxylate
• Benzyl 6-bromo-2-naphthoate

• MDL： MFCD07626328
• Inchi： 1S/C18H13BrO2/c19-17-9-8-14-10-16(7-6-15(14)11-17)18(20)21-12-13-4-2-1-3-5-13/h1-11H,12H2
• InChI Key： SFPJCHHSVUCDIR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(=O)OCC3C=CC=CC=3)=CC=C2C=1

Computed Properties

• Exact Mass: 340.00989Da
• Monoisotopic Mass: 340.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 26.3Ų

Additional information on Benzyl 6-bromo-2-naphthoate

Benzyl 6-bromo-2-naphthoate: A Key Intermediate in Modern Pharmaceutical Synthesis

Benzyl 6-bromo-2-naphthoate (CAS No. 170737-54-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate. This compound, characterized by its brominated naphthoate structure, plays a crucial role in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique chemical properties make it an invaluable tool for medicinal chemists and researchers exploring innovative drug formulations.

The molecular structure of Benzyl 6-bromo-2-naphthoate consists of a naphthalene core substituted with a bromine atom at the 6-position and an ester group linked to a benzyl moiety. This configuration endows the compound with distinct reactivity patterns, making it suitable for diverse synthetic transformations. The presence of the bromine atom, for instance, allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules.

In recent years, Benzyl 6-bromo-2-naphthoate has been increasingly utilized in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The brominated naphthoate moiety serves as a pharmacophore that can interact with specific amino acid residues in protein targets, thereby modulating enzyme activity. For example, studies have demonstrated its utility in generating potent inhibitors of tyrosine kinases, which are overexpressed in many cancerous cells.

Furthermore, the benzyl ester group in Benzyl 6-bromo-2-naphthoate can be hydrolyzed to yield a carboxylic acid derivative, providing flexibility in drug design. This transformation is particularly valuable when designing prodrugs or when incorporating acidic functional groups into a molecule to enhance solubility or target specificity. The adaptability of this intermediate has made it a preferred choice for medicinal chemists seeking to optimize pharmacokinetic properties while maintaining high binding affinity to biological targets.

The pharmaceutical industry has also explored the use of Benzyl 6-bromo-2-naphthoate in the development of antimicrobial agents. Naphthalene derivatives are known for their broad-spectrum antimicrobial activity, and modifications such as bromination can enhance these properties. Researchers have leveraged this compound to synthesize novel antibiotics and antifungals by appending additional functional groups that improve bioavailability and reduce resistance mechanisms. Preliminary studies indicate that derivatives of Benzyl 6-bromo-2-naphthoate exhibit promising activity against multidrug-resistant pathogens, highlighting its potential as a scaffold for future antimicrobial drugs.

From a synthetic chemistry perspective, Benzyl 6-bromo-2-naphthoate offers several advantages due to its stability and ease of handling. It can be readily incorporated into multi-step synthetic routes without significant degradation, allowing for efficient production of complex molecules. Additionally, its compatibility with various reaction conditions makes it suitable for both laboratory-scale preparations and industrial-scale manufacturing processes. This versatility has contributed to its widespread adoption in pharmaceutical research and development.

The growing interest in green chemistry has also influenced the utilization of Benzyl 6-bromo-2-naphthoate. Researchers are increasingly focusing on developing synthetic methodologies that minimize waste and hazardous byproducts. The use of this intermediate in catalytic reactions, where transition metals such as palladium or copper facilitate bond-forming steps under mild conditions, aligns well with these principles. Such approaches not only improve environmental sustainability but also enhance cost-effectiveness by reducing purification steps and improving yields.

In conclusion, Benzyl 6-bromo-2-naphthoate (CAS No. 170737-54-9) is a multifaceted compound with significant implications in pharmaceutical synthesis. Its unique structural features enable diverse applications in drug development, from kinase inhibition to antimicrobial therapies. As research continues to uncover new synthetic possibilities and therapeutic applications, this intermediate is poised to remain a cornerstone in modern medicinal chemistry. The ongoing exploration of its potential underscores its importance as a building block for innovative drug discovery efforts worldwide.